Cas no 1214353-44-2 (4-fluoro-3-phenylbenzene-1-sulfonyl chloride)

• Product Name: 4-fluoro-3-phenylbenzene-1-sulfonyl chloride
• CAS No: 1214353-44-2
• MF: C₁₂H₈ClFO₂S
• MW: 270.707124710083
• CID: 6031946
• PubChem ID: 46314812
• Update Time: 2025-09-27

4-fluoro-3-phenylbenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-3-phenylbenzene-1-sulfonyl chloride
• 4-Fluoro-3-biphenylsulfonyl chloride
• [1,1'-Biphenyl]-3-sulfonyl chloride, 6-fluoro-
• EN300-1457775
• 1214353-44-2
• 6-Fluoro-[1,1'-biphenyl]-3-sulfonyl chloride

• Inchi： 1S/C12H8ClFO2S/c13-17(15,16)10-6-7-12(14)11(8-10)9-4-2-1-3-5-9/h1-8H
• InChI Key： MEXPYBUYTLKPFV-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)=C(F)C=CC(S(Cl)(=O)=O)=C1

Computed Properties

• Exact Mass: 269.9917565g/mol
• Monoisotopic Mass: 269.9917565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Density: 1.384±0.06 g/cm3(Predicted)
• Boiling Point: 395.5±30.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-fluoro-3-phenylbenzene-1-sulfonyl chloride

Introduction to 4-fluoro-3-phenylbenzene-1-sulfonyl chloride (CAS No: 1214353-44-2)

4-fluoro-3-phenylbenzene-1-sulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No) 1214353-44-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their utility as intermediates in the synthesis of various biologically active molecules. The presence of both a fluoro substituent and a phenyl group in its structure imparts unique electronic and steric properties, making it a valuable building block for medicinal chemists and synthetic organic chemists alike.

The fluoro group, known for its ability to modulate metabolic stability, bioavailability, and binding affinity, plays a crucial role in the design of modern pharmaceuticals. Compounds containing fluorine atoms are often more resistant to enzymatic degradation and can exhibit improved pharmacokinetic profiles. In contrast, the phenyl group contributes to the hydrophobicity of the molecule, influencing its solubility and interaction with biological targets. The combination of these two functional groups in 4-fluoro-3-phenylbenzene-1-sulfonyl chloride makes it an attractive candidate for further derivatization and exploration in drug discovery.

The sulfonyl chloride moiety is particularly noteworthy due to its reactivity in forming sulfonamides, sulfonates, and other heterocyclic compounds. This reactivity is harnessed in numerous synthetic pathways, enabling the construction of complex molecular architectures. The electrophilic nature of the sulfonyl chloride group allows for nucleophilic substitution reactions, which are fundamental in constructing carbon-carbon and carbon-heteroatom bonds. These characteristics make 4-fluoro-3-phenylbenzene-1-sulfonyl chloride a versatile intermediate in the synthesis of agrochemicals, dyes, and specialty chemicals.

In recent years, there has been a surge in research focused on developing novel sulfonyl chloride derivatives for therapeutic applications. The fluoro substituent's ability to enhance binding interactions with biological receptors has been leveraged in the design of kinase inhibitors, antiviral agents, and anti-inflammatory drugs. For instance, studies have demonstrated that fluorinated sulfonyl chlorides can improve the selectivity and potency of small-molecule drugs by altering their electronic distribution and steric environment. The structural motif present in 4-fluoro-3-phenylbenzene-1-sulfonyl chloride aligns well with these trends, offering a promising scaffold for further innovation.

The pharmaceutical industry has increasingly recognized the importance of sulfonyl chlorides as key intermediates in drug development. These compounds serve as precursors for synthesizing sulfonamide-based drugs, which are known for their broad spectrum of biological activities. Notably, sulfonyl chlorides can be converted into sulfonamides through nucleophilic aromatic substitution or reaction with secondary amines. This transformation is particularly relevant in developing antibiotics, diabetes medications, and anticonvulsants. The availability of 4-fluoro-3-phenylbenzene-1-sulfonyl chloride provides researchers with a convenient starting point for generating novel sulfonamide derivatives with tailored pharmacological properties.

Advances in synthetic methodologies have further enhanced the utility of sulfonyl chlorides like 4-fluoro-3-phenylbenzene-1-sulfonyl chloride. Modern techniques such as transition-metal-catalyzed cross-coupling reactions allow for efficient functionalization at multiple positions within the molecule. These methods enable chemists to introduce additional substituents or modify existing ones with high precision. Additionally, green chemistry principles have led to the development of more sustainable synthetic routes, reducing waste and improving atom economy. Such innovations underscore the importance of this compound as a cornerstone in modern organic synthesis.

The agrochemical sector also benefits from sulfonyl chloride intermediates like 4-fluoro-3-phenylbenzene-1-sulfonyl chloride. Sulfonylurea herbicides, which are widely used due to their high efficacy and low environmental impact, rely on sulfonyl chloride precursors for their synthesis. The unique properties imparted by the fluoro and phenyl groups contribute to the herbicidal activity by disrupting essential plant metabolic pathways. Ongoing research aims to develop next-generation agrochemicals that are even more selective and environmentally friendly, highlighting the continued relevance of this compound in agricultural science.

In conclusion,4-fluoro-3-phenylbenzene-1-sulfonyl chloride (CAS No: 1214353-44-2) represents a significant advancement in chemical synthesis with far-reaching implications across multiple industries. Its structural features—comprising both a fluoro group and a phenyl ring—enhance its versatility as an intermediate for pharmaceuticals, agrochemicals, and specialty chemicals. The reactivity of its sulfonyl chloride moiety opens doors for innovative synthetic strategies that align with contemporary scientific trends toward sustainability and efficiency.

As research continues to uncover new applications for this compound,4-fluoro-3-phenylbenzene-1-sulfonyl chloride is poised to play an increasingly important role in drug discovery and industrial chemistry. Its ability to serve as a precursor for biologically active molecules underscores its value as a chemical building block. By leveraging its unique properties, scientists can develop novel compounds that address unmet medical needs while adhering to stringent environmental standards.